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Compound of Interest

Compound Name: 4'-Chlorochalcone

Cat. No.: B3034809 Get Quote

This guide provides an in-depth exploration of 4'-Chlorochalcone, a synthetic chalcone

derivative of significant interest in medicinal chemistry. We will delve into its fundamental

chemical and physical properties, established synthetic routes, and a critical analysis of its

burgeoning biological activities. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals engaged in drug development, offering both

foundational knowledge and insights into its therapeutic potential.

Core Molecular Structure and Physicochemical
Profile
4'-Chlorochalcone, systematically named (E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one, is

a chalcone derivative distinguished by a chlorine atom at the para-position of one of its phenyl

rings.[1][2] This substitution significantly influences the molecule's electronic properties and,

consequently, its reactivity and biological interactions.

The core structure consists of two aromatic rings linked by a three-carbon α,β-unsaturated

carbonyl system.[3][4] This enone linker is a key pharmacophore, rendering the molecule

susceptible to various chemical transformations and interactions with biological targets.[5] The

trans configuration of the double bond is confirmed by the coupling constants of the enone

protons (J ≈ 15–16 Hz).[2]

Key Physicochemical Properties
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Property Value Source(s)

IUPAC Name
(E)-1-(4-chlorophenyl)-3-

phenylprop-2-en-1-one
[2][6]

CAS Number 956-02-5 [1][2][7]

Molecular Formula C₁₅H₁₁ClO [1][2][7]

Molecular Weight 242.70 g/mol [2][6][7]

Appearance
White to yellow crystalline

powder or solid
[1][8]

Melting Point 97-101 °C [2][8]

Solubility

Soluble in organic solvents like

ethanol, acetone, and

dimethylformamide; limited

solubility in water.[1][8]

Crystal System
Monoclinic, Space Group

P2₁/c
[2][9]

The limited aqueous solubility of 4'-Chlorochalcone is a critical consideration for its

formulation and delivery in biological systems, highlighting the importance of developing

suitable carrier systems or prodrug strategies.[1]

Synthesis and Spectroscopic Characterization
The most prevalent and efficient method for synthesizing 4'-Chlorochalcone is the Claisen-

Schmidt condensation.[10][11] This base-catalyzed aldol condensation reaction involves the

reaction of 4'-chloroacetophenone with benzaldehyde.

Experimental Protocol: Claisen-Schmidt Condensation
Objective: To synthesize 4'-Chlorochalcone.

Materials:

4'-Chloroacetophenone
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Benzaldehyde

Ethanol (or Methanol)

Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) pellets

Stirring apparatus

Beaker or flask

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Recrystallization solvent (e.g., ethanol)

Procedure:

Reactant Preparation: Dissolve equimolar amounts of 4'-chloroacetophenone and

benzaldehyde in ethanol in a flask. The use of ethanol is advantageous as it is a relatively

"green" solvent and provides good solubility for the reactants.[2]

Catalyst Addition: While stirring the solution, slowly add a catalytic amount of aqueous

sodium hydroxide or potassium hydroxide. The base deprotonates the α-carbon of the

acetophenone, forming an enolate which then attacks the carbonyl carbon of the

benzaldehyde.

Reaction: Continue stirring the reaction mixture at room temperature. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Precipitation: Upon completion of the reaction, pour the mixture into cold water or an ice bath

to precipitate the crude 4'-Chlorochalcone.

Isolation and Purification: Collect the solid product by vacuum filtration and wash with cold

water to remove any remaining base. The crude product can be further purified by

recrystallization from a suitable solvent, such as ethanol, to yield the final product.
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Figure 1: Workflow for the synthesis of 4'-Chlorochalcone via Claisen-Schmidt condensation.

Spectroscopic Characterization
The structure of the synthesized 4'-Chlorochalcone can be confirmed using various

spectroscopic techniques:

Infrared (IR) Spectroscopy: Key absorption bands include a strong C=O stretching vibration

around 1651 cm⁻¹ (characteristic of an α,β-unsaturated ketone) and a C=C trans bending

vibration around 979 cm⁻¹.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy will show

characteristic signals for the aromatic protons and the vinylic protons of the enone system.

The large coupling constant (J ≈ 15–16 Hz) for the vinylic protons confirms the trans-

stereochemistry.[2] ¹³C NMR will show distinct signals for the carbonyl carbon and the

carbons of the aromatic rings.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak

corresponding to the molecular weight of 4'-Chlorochalcone (m/z ≈ 242.7).

Biological Activities and Therapeutic Potential
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4'-Chlorochalcone has emerged as a promising scaffold in drug discovery due to its diverse

range of biological activities.[8][12] The presence of the chlorine atom, an electron-withdrawing

group, is believed to enhance its biological efficacy.[5]

Antimicrobial Activity
Chalcones substituted with a chlorine atom have demonstrated significant efficacy in inhibiting

the growth of various microbial strains.[3][13] Studies have shown that 4'-chlorochalcone and

its derivatives can inhibit the growth of bacteria such as Escherichia coli and Staphylococcus

aureus, as well as the yeast Candida albicans.[3][14] The antimicrobial activity is thought to be

related to the interaction of the α,β-unsaturated ketone system with microbial enzymes or other

cellular components.

Anticancer Potential
The cytotoxic effects of 4'-Chlorochalcone and its derivatives have been evaluated against

several human cancer cell lines.[10] In vitro studies are crucial for determining the half-maximal

inhibitory concentration (IC₅₀), a key indicator of cytotoxic potency.[10] The proposed

mechanisms of anticancer activity include the induction of oxidative stress in cancer cells and

interaction with enzymes or receptors involved in cell signaling pathways.[2]

Anti-inflammatory and Antioxidant Properties
Chalcones, in general, are known for their anti-inflammatory and antioxidant activities.[3][15] 4'-
Chlorochalcone has been investigated for its ability to inhibit the production of reactive oxygen

species (ROS) and reactive nitrogen species (RNS), which are implicated in inflammatory

processes.[16]

Neuroprotective Effects
Emerging research suggests that 4'-Chlorochalcone may possess neuroprotective properties,

particularly in the context of neurodegenerative diseases like Alzheimer's disease.[2] It is

hypothesized that it may reduce the aggregation of beta-amyloid plaques, a hallmark of

Alzheimer's pathology, although further research is needed to validate these findings.[2]

Other Potential Applications
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Metal Chelation: 4'-Chlorochalcone can form complexes with metal ions like copper and

iron, making it a valuable tool in metal chelation studies and for the development of sensors

for heavy metal detection.[2]

Drug Design Scaffold: The 4'-chlorochalcone framework has been utilized as a starting

point for the design of molecular hybrids with other pharmacophores to enhance therapeutic

efficacy, for example, in the development of antimalarial agents.[11][17]

Targets Mechanisms Potential Mechanism Applications
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Figure 2: Overview of the diverse biological activities of 4'-Chlorochalcone.

Future Directions and Conclusion
4'-Chlorochalcone represents a versatile and promising scaffold for the development of novel

therapeutic agents. Its straightforward synthesis, coupled with a wide spectrum of biological

activities, makes it an attractive starting point for medicinal chemistry campaigns.

Future research should focus on:

Structure-Activity Relationship (SAR) Studies: Systematic modifications of the 4'-
chlorochalcone scaffold are needed to optimize its potency and selectivity for specific

biological targets.
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Mechanism of Action Elucidation: In-depth studies are required to fully understand the

molecular mechanisms underlying its various biological effects.

Pharmacokinetic Profiling: Comprehensive in vivo studies are necessary to evaluate its

absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for

its development as a drug candidate.

Formulation Development: Addressing its limited aqueous solubility through advanced

formulation strategies will be key to unlocking its full therapeutic potential.

In conclusion, 4'-Chlorochalcone is a molecule of significant interest to the drug development

community. This guide has provided a comprehensive overview of its chemical properties,

synthesis, and biological activities, offering a solid foundation for further research and

development efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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